3-(4-Trifluoromethylphenyl)-4-isoxazolylmethanol

• Molecular Formula: C11H8F3NO2
• Molecular Weight: 243.18 g/mol
• IUPAC Name: [3-[4-(trifluoromethyl)phenyl]-1,2-oxazol-4-yl]methanol
• InChI: InChI=1S/C11H8F3NO2/c12-11(13,14)9-3-1-7(2-4-9)10-8(5-16)6-17-15-10/h1-4,6,16H,5H2
• InChI Key: DYBSGRZVAKPFNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC=C2CO)C(F)(F)F

Description

3-(4-Trifluoromethylphenyl)-4-isoxazolylmethanol is a useful research compound. Its molecular formula is C11H8F3NO2 and its molecular weight is 243.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of ethyl 3-(4-trifluoromethylphenyl)isoxazole-4-carboxylate (8.00 g) in tetrahydrofuran (150 ml) was gently added diisobutylaluminum hydride (1.0 M tetrahydrofuran solution, 60 ml) at 0° C. and the mixture was stirred at room temperature for 30 min. The reaction mixture was poured into dilute hydrochloric acid, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated to give 3-(4-trifluoromethylphenyl)-4-isoxazolylmethanol (6.46 g, yield 95%) as colorless crystals. The crystals were recrystallized from ethyl acetate-hexane. melting point: 70–71° C.